Cas no 2171844-79-2 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid
• CAS No: 2171844-79-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6428156
• PubChem ID: 165554791
• Update Time: 2025-08-02

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid
• EN300-1547905
• 2171844-79-2
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid

• Inchi： 1S/C27H30N2O5/c1-16(10-11-24(30)31)28-25(32)27-13-17(27)12-18(14-27)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RZIAUMXJIITEBB-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid (CAS: 2171844-79-2)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid (CAS: 2171844-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its bicyclo[3.1.0]hexane scaffold and Fmoc-protected amino group, is being explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. Recent studies have focused on its unique structural features, which enable it to act as a versatile building block for the development of novel bioactive compounds.

One of the key areas of research involving this compound is its role in peptide modification. The Fmoc group provides a protective function during solid-phase peptide synthesis (SPPS), while the bicyclo[3.1.0]hexane core introduces conformational constraints that can enhance the stability and bioavailability of peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved resistance to enzymatic degradation, making them promising candidates for the development of next-generation peptide therapeutics.

In addition to its applications in peptide synthesis, 2171844-79-2 has been investigated for its potential in targeted drug delivery systems. Researchers have functionalized the pentanoic acid moiety to create conjugates with small-molecule drugs, enabling site-specific release and reduced off-target effects. A recent preclinical study highlighted its utility in the delivery of anticancer agents, where the compound's unique pharmacokinetic properties facilitated enhanced tumor accumulation and reduced systemic toxicity.

Another notable advancement is the use of this compound in the development of protease inhibitors. The bicyclo[3.1.0]hexane structure mimics transition-state analogs, which are critical for inhibiting enzymes such as HIV-1 protease and SARS-CoV-2 main protease. Computational modeling and in vitro assays have shown that derivatives of 2171844-79-2 exhibit high binding affinity and selectivity, positioning them as potential leads for antiviral drug development.

Despite these promising findings, challenges remain in optimizing the synthetic routes for large-scale production of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid. Current methods often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic processes. Recent work published in Organic Letters has proposed a streamlined approach using palladium-catalyzed cross-coupling, which could significantly improve scalability and cost-effectiveness.

In conclusion, 2171844-79-2 represents a versatile and highly functionalized compound with broad applications in medicinal chemistry. Its unique structural features enable diverse modifications, making it a valuable tool for drug discovery and therapeutic development. Future research is expected to focus on further elucidating its mechanistic roles and expanding its utility in clinical settings.